Cas no 61788-25-8 (1h-indole-3-carboxylic acid benzylamide)

1h-indole-3-carboxylic acid benzylamide Properties

Names and Identifiers

• 1h-indole-3-carboxylic acid benzylamide
• N-Benzyl-1H-indole-3-carboxamide
• (N-Benzyl)indol-3-carboxamid
• AC1LS3M3
• CTK5B3713
• indol-3-yl-N-benzylcarboxamide
• indole-3-carboxylic acid benzylamide
• N-Benzyl-3-indolcarboxamid
• SureCN8251765
• 6T-1487
• SCHEMBL8251765
• DTXSID50363233
• 61788-25-8
• AKOS008967468
• MFCD03305733
• +Expand

• MDL： MFCD03305733
• InChIKey： TXDLQVDBWSBJJX-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14N2O/c19-16(18-10-12-6-2-1-3-7-12)14-11-17-15-9-5-4-8-13(14)15/h1-9,11,17H,10H2,(H,18,19)
• SMILES： C1=CC=C(C=C1)CNC(=O)C2=CNC3=CC=CC=C32

Computed Properties

• Exact Mass: 250.110613074g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 250.110613074g/mol
• Heavy Atom Count: 19
• Complexity: 312
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 44.9Ų